Cas no 1804082-68-5 (3-(3-Chloropropanoyl)-5-hydroxymandelic acid)

• Product Name: 3-(3-Chloropropanoyl)-5-hydroxymandelic acid
• CAS No: 1804082-68-5
• MF: C₁₁H₁₁ClO₅
• MW: 258.655042886734
• CID: 4797100
• Update Time: 2025-05-21

3-(3-Chloropropanoyl)-5-hydroxymandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Chloropropanoyl)-5-hydroxymandelic acid

• Inchi： 1S/C11H11ClO5/c12-2-1-9(14)6-3-7(5-8(13)4-6)10(15)11(16)17/h3-5,10,13,15H,1-2H2,(H,16,17)
• InChI Key： CUDMVNVFWCZSHW-UHFFFAOYSA-N
• SMILES： ClCCC(C1=CC(=CC(C(C(=O)O)O)=C1)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 294
• XLogP3: 0.7
• Topological Polar Surface Area: 94.8

Additional information on 3-(3-Chloropropanoyl)-5-hydroxymandelic acid

3-(3-Chloropropanoyl)-5-hydroxymandelic Acid: A Comprehensive Overview

The compound 3-(3-Chloropropanoyl)-5-hydroxymandelic acid, identified by the CAS number 1804082-68-5, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. In recent years, researchers have delved into its synthesis, characterization, and biological activities, shedding light on its promising therapeutic potential.

Structurally, 3-(3-Chloropropanoyl)-5-hydroxymandelic acid consists of a mandelic acid backbone with a substituted propanoyl group containing a chlorine atom. This substitution introduces interesting electronic and steric effects, which play a crucial role in its reactivity and bioavailability. The presence of the hydroxyl group at the 5-position further enhances its functional versatility, making it a valuable substrate for various chemical modifications.

Recent studies have explored the synthesis of this compound using environmentally friendly methodologies. For instance, researchers have employed catalytic asymmetric synthesis to construct the chiral center in the molecule with high enantioselectivity. This approach not only improves the efficiency of the synthesis process but also aligns with the growing demand for sustainable chemical practices.

The biological evaluation of 3-(3-Chloropropanoyl)-5-hydroxymandelic acid has revealed its potential as an anti-inflammatory agent. In vitro assays have demonstrated its ability to inhibit key inflammatory pathways, such as the NF-κB signaling cascade. Furthermore, preclinical studies in animal models have shown promising results in reducing inflammation and oxidative stress, suggesting its potential application in treating chronic inflammatory diseases.

In addition to its anti-inflammatory properties, this compound has also been investigated for its antioxidant activity. The hydroxyl group at the 5-position contributes to its ability to scavenge free radicals, making it a potential candidate for combating oxidative stress-related disorders. Recent advancements in computational chemistry have enabled researchers to predict the molecule's interaction with various biological targets, further enhancing our understanding of its pharmacological profile.

The pharmacokinetic properties of 3-(3-Chloropropanoyl)-5-hydroxymandelic acid have also been studied extensively. Research indicates that it exhibits moderate bioavailability when administered orally, with favorable absorption and distribution characteristics. These findings are crucial for determining its suitability as an oral therapeutic agent.

Moreover, the compound has shown potential in modulating cellular signaling pathways involved in neurodegenerative diseases. Preclinical studies suggest that it may protect against neuronal damage by inhibiting apoptosis and promoting neurogenesis. These findings open new avenues for exploring its role in treating conditions such as Alzheimer's disease and Parkinson's disease.

In terms of industrial applications, the synthesis of 3-(3-Chloropropanoyl)-5-hydroxymandelic acid has been optimized for large-scale production. Researchers have developed scalable synthetic routes that minimize waste generation and energy consumption, making it viable for commercial production.

Looking ahead, ongoing research is focused on exploring the combinatorial effects of this compound with other therapeutic agents. Collaborative efforts between academia and industry are expected to accelerate its translation into clinical practice. The integration of advanced technologies such as artificial intelligence and machine learning is also being leveraged to predict its efficacy and safety profiles more accurately.

In conclusion, 3-(3-Chloropropanoyl)-5-hydroxymandelic acid represents a promising molecule with diverse biological activities and therapeutic potential. Its unique structure, coupled with recent advancements in synthesis and biological evaluation, positions it as a valuable asset in drug discovery research. As further studies unfold, this compound is likely to contribute significantly to the development of innovative therapeutic interventions.